Cas no 1694314-18-5 (2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1694314-18-5
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 5843445
• PubChem ID: 97625167
• Update Time: 2025-10-15

2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-1-methyl-1H-[3,3]bipyrazolyl-1-yl)-ethanol
• [3,3'-Bi-1H-pyrazole]-1-ethanol, 5-amino-1'-methyl-
• 2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol
• 2-[5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
• 1694314-18-5
• 2-(5-Amino-1'-methyl-1'H-[3,3']bipyrazolyl-1-yl)-ethanol
• EN300-1147577

• Inchi： 1S/C9H13N5O/c1-13-3-2-7(11-13)8-6-9(10)14(12-8)4-5-15/h2-3,6,15H,4-5,10H2,1H3
• InChI Key： VXEGMVXCOWPZBV-UHFFFAOYSA-N
• SMILES： N1(CCO)C(N)=CC(C2C=CN(C)N=2)=N1

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 477.6±45.0 °C(Predicted)
• pka: 14.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol

Professional Introduction to Compound with CAS No. 1694314-18-5 and Product Name: 2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol

Compound with the CAS number 1694314-18-5 and the product name 2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the pyrazole class, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates multiple heterocyclic rings, which are known for their diverse biological activities. Specifically, the presence of two pyrazole rings linked through an ethylamine moiety enhances its chemical complexity and functional versatility.

The 2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-ylethan-1-ol molecule exhibits a high degree of structural similarity to several known bioactive agents, suggesting that it may possess similar pharmacological properties. The amino groups at the 2 and 5 positions contribute to its reactivity, making it a valuable scaffold for further chemical modifications. Additionally, the 1-methyl substituent on the first pyrazole ring introduces steric and electronic effects that can influence its binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The 2-5-amino-3-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-1-yethanewhanol molecule is no exception and has been the subject of extensive research to explore its potential pharmacological effects.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The dual pyrazole framework provides multiple sites for interaction with proteins and enzymes, which can lead to enhanced efficacy and reduced side effects compared to single-target inhibitors. This property makes it an attractive candidate for drug development, particularly in complex diseases where multitarget inhibition is required.

Recent studies have demonstrated that pyrazole derivatives can modulate various signaling pathways involved in disease progression. For instance, compounds with similar structures have been shown to inhibit kinases and other enzymes that play a crucial role in cancer cell proliferation and survival. The 2-(5-amino)-3-(methylpyrazol)-pyrazole ethanewhanol moiety in this compound is particularly noteworthy, as it may contribute to its ability to disrupt these pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule with high precision, which is essential for subsequent biological testing. The availability of synthetic routes has also facilitated the exploration of analogues, allowing for the fine-tuning of pharmacological properties.

In terms of biological activity, preliminary studies have revealed that 2-(5-amino)-3-(methylpyrazole)-pyrazole ethanewhanol exhibits promising anti-inflammatory properties. This has been attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes. Such findings are particularly relevant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are urgently needed.

The compound's potential as an anti-cancer agent is also an area of active investigation. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting survival signaling pathways. These effects are particularly notable in certain types of cancer that are resistant to conventional therapies.

The structural features of this compound also make it a valuable tool for understanding drug-receptor interactions at a molecular level. By studying how different substituents affect its binding affinity and specificity, researchers can gain insights into the mechanisms underlying drug action. This information can be used to design more effective drugs with improved pharmacokinetic profiles.

Another important aspect of this compound is its potential for further derivatization. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to explore new therapeutic strategies. For example, introducing additional substituents could enhance its solubility or improve its bioavailability.

The development of novel drug candidates often involves collaboration between chemists, biologists, and pharmacologists. The 2-(5-amino)-3-(methylpyrazole)-pyrazole ethanewhanol molecule exemplifies this interdisciplinary approach, as it has been studied by teams with expertise in synthetic chemistry, medicinal chemistry, and cell biology. Such collaborations are essential for translating basic research into tangible therapeutic benefits.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of disease pathways continues to evolve, compounds like 2-(5-amino)-3-(methylpyrazole)-pyrazole ethanewhanol will play an increasingly important role in drug development efforts.